[9-Chloro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate

• CAS No.: 5534-18-9
• Product Name: [9-Chloro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
• Molecular Formula: C25H33ClO6
• Molecular Weight: 465 g/mol
• IUPAC Name: [9-chloro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
• Standard InChI: InChI=1S/C25H33ClO6/c1-5-21(31)32-25(20(30)13-27)14(2)10-18-17-7-6-15-11-16(28)8-9-22(15,3)24(17,26)19(29)12-23(18,25)4/h8-9,11,14,17-19,27,29H,5-7,10,12-13H2,1-4H3
• Standard InChIKey: OHYGPBKGZGRQKT-UHFFFAOYSA-N
• Isomeric SMILES: CCC(=O)O[C@@]1([C@H](C[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2CCC4=CC(=O)C=C[C@@]43C)Cl)O)C)C)C(=O)CO
• SMILES: CCC(=O)OC1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)Cl)O)C)C)C(=O)CO
• Canonical SMILES: CCC(=O)OC1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)Cl)O)C)C)C(=O)CO
• Appearance: Light Yellow Solid
• Melting Point: 119-120°C
• Description: Beclomethasone Dipropionate Impurity H is an active metabolite of Beclomethasone Dipropionate.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Beclomethasone-17-monopropionate; 9-Chloro-11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione 17-propanoate; 9-Chloro-11,21-dihydroxy-16-methyl-17-propionyloxypregna-1,4-diene-3,20-dione; (11,16)-9-Chloro-11,21-dihydroxy-16-methyl-17-(1-oxopropoxy)-pre
• PubChem Compound: 13422922
• Last Modified: Nov 11 2021